Cas no 7476-04-2 (2,3-dimethyl-4-(naphthalen-1-yl)butanoic acid)

• Product Name: 2,3-dimethyl-4-(naphthalen-1-yl)butanoic acid
• CAS No: 7476-04-2
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 980259
• PubChem ID: 343927
• Update Time: 2025-04-19

2,3-dimethyl-4-(naphthalen-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-4-(naphthalen-1-yl)butanoic acid
• 2,3-dimethyl-4-[1]naphthyl-butyric acid; AC1L7ZEQ; NSC400547; 2,3-Dimethyl-4-[1]naphthyl-buttersaeure;
• 7476-04-2
• NSC-400547
• DTXSID80322136
• AKOS019578480
• NSC400547
• 2,3-dimethyl-4-naphthalen-1-ylbutanoic acid

• Inchi： 1S/C16H18O2/c1-11(12(2)16(17)18)10-14-8-5-7-13-6-3-4-9-15(13)14/h3-9,11-12H,10H2,1-2H3,(H,17,18)
• InChI Key： SXQKCLKFUWZOPM-UHFFFAOYSA-N
• SMILES： OC(C(C)C(C)CC1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 242.13074
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.73910